3-(2-Bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C13H10BrN3
• Molecular Weight: 288.14 g/mol
• IUPAC Name: 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C13H10BrN3/c1-9-5-4-6-10(12(9)14)13-16-15-11-7-2-3-8-17(11)13/h2-8H,1H3
• InChI Key: WNRRWBIEXMUTKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NN=C3N2C=CC=C3)Br

Description

3-(2-Bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C13H10BrN3 and its molecular weight is 288.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-hydrazinopyridine, 97% (0.254 g, 2.325 mmol), 2-bromo-3-methylbenzoic acid (0.50 g, 2.325 mmol), benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate (PyBOP, 1.452 g, 2.79 mmol), and DIEA (0.812 mL, 4.65 mmol) in DCM (6 mL) was stirred at RT until starting material was completely consumed (˜3 h). The mixture was concentrated and chromatographed on silica gel using 0-5% MeOH/DCM to afford a light yellow foam which was dissolved in CH3CN followed by the addition of Lawesson's reagent (0.470 g, 1.163 mmol) and heated at 80° C. for 17 h. The mixture was concentrated and chromatographed on silica gel using 25% EtOAc/hexanes and 0-5% MeOH/DCM to afford a yellow oil as 3-(2-bromo-3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine.